Reformulating to remove banned Lilial? Vernaldehyde (CAS 66327-54-6) is a compliant, high-stability aldehyde delivering fresh, green muguet notes. • Alkaline-stable: Odor integrity proven at pH 9-10 in detergents, soaps, and conditioners. • Regulatory safety: Fully compliant with EU Cosmetics Regulation (EC) No 1223/2009; no CMR classification. • Distinctive profile: Diffusive ‘mountain air’ character that brightens florals without discoloration risk.
Vernaldehyde (CAS 66327-54-6) is a synthetic fragrance aldehyde valued for its powerful and diffusive fresh, green, and natural character, often described as reminiscent of mountain air. It serves as a key component in creating floral accords, particularly for lily-of-the-valley (muguet) and lilac profiles, where it imparts a unique brightness and radiance distinct from more traditional floral aldehydes. As an aldehyde, its performance and stability in various product bases are critical factors for procurement and formulation decisions.
In fragrance formulation, aldehydes are not functionally interchangeable due to high structure-activity specificity. Substituting Vernaldehyde with close analogs like Cyclamen Aldehyde or historical benchmarks such as Lilial introduces significant risks. These alternatives possess different olfactory profiles, lacking Vernaldehyde's specific fresh, green, 'mountain air' note. More critically, aldehyde stability varies dramatically in different product bases; a substitute may discolor or degrade in alkaline media like soap or detergent where Vernaldehyde demonstrates good performance. Furthermore, with the EU ban on Lilial in cosmetics due to reproductive toxicity concerns, substitution carries a significant regulatory compliance risk that Vernaldehyde avoids.
Technical data demonstrates Vernaldehyde's suitability for high-pH applications where many aldehydes fail. In stability tests, it maintains good odor performance in liquid fabric detergent (pH 9) and bar soap (pH 10). This contrasts with the known tendency of many aldehydes, such as the benchmark Lilial, to undergo oxidation and degradation in alkaline conditions, leading to product discoloration and fragrance loss.
| Evidence Dimension | Odor Stability Rating in Product Base |
| Target Compound Data | Good (pH 9, Liquid Detergent), Good (pH 10, Soap) |
| Comparator Or Baseline | General aldehydes and Lilial (prone to oxidation and instability in aqueous/alkaline media) |
| Quantified Difference | Qualitatively superior stability in target applications vs. known instability of common alternatives. |
| Conditions | Evaluation in standard consumer product bases at representative pH levels. |
This stability reduces the risk of batch failure and ensures consistent fragrance performance in soaps and detergents, a critical factor for industrial procurement.
As of March 1, 2022, Butylphenyl methylpropional (Lilial) is banned from use in cosmetic products sold in the European Union due to its classification as a reproductive toxicant (CMR 1B). Vernaldehyde is not subject to this prohibition, making it a direct, commercially viable, and legally compliant alternative for formulators needing to replace Lilial in existing and new products for the EU market. The procurement of Vernaldehyde mitigates the significant legal, financial, and reputational risks associated with using a banned substance.
| Evidence Dimension | EU Cosmetic Regulation Status |
| Target Compound Data | Permitted for use |
| Comparator Or Baseline | Lilial (CAS 80-54-6): Banned as of March 2022 |
| Quantified Difference | Binary: Compliant vs. Prohibited |
| Conditions | Regulation (EC) No 1223/2009 on cosmetic products. |
For any company selling cosmetic products in the EU, the decision to procure a compliant ingredient like Vernaldehyde over the banned Lilial is a mandatory, non-negotiable requirement.
Vernaldehyde provides a distinct 'fresh, green, mountain air' character that sets it apart from other muguet aldehydes. Comparators like Cyclamen Aldehyde offer a more traditional floral profile (cyclamen, lilac, violet), while the former benchmark Lilial is known for a classic, rich lily-of-the-valley note. The unique freshness and diffusion of Vernaldehyde allow for the creation of modern, natural, and airy accords that cannot be replicated by simple substitution with these alternatives.
| Evidence Dimension | Primary Odor Character |
| Target Compound Data | Fresh, green, aldehydic, mountain air |
| Comparator Or Baseline | Cyclamen Aldehyde (floral: cyclamen, lilac); Lilial (floral: lily-of-the-valley) |
| Quantified Difference | Qualitative differentiation in primary and secondary odor notes, enabling novel scent profiles. |
| Conditions | Standard organoleptic evaluation by perfumers. |
This allows formulators to create unique and modern fragrances that stand out in a crowded market, providing a clear creative and commercial advantage.
Vernaldehyde is the right choice for scented liquid detergents, fabric conditioners, and bar soaps where alkaline stability is paramount. Its demonstrated ability to maintain odor integrity at pH levels of 9 and 10 ensures consistent product quality and fragrance performance from manufacturing to end-use.
This compound is a priority choice for any brand reformulating products to remove the now-banned Lilial for sale within the European Union. Its use ensures full compliance with Regulation (EC) No 1223/2009, eliminating regulatory risk for shampoos, lotions, and other personal care items.
In applications where a unique, non-traditional floral or fresh scent is desired, Vernaldehyde is the appropriate selection. Its distinct 'mountain air' and green aldehydic character provides a diffusive top note that lifts and modernizes floral, citrus, and woody compositions in fine fragrance, diffusers, and room sprays.
Irritant